methyl 1-acetylpiperazine-2-carboxylate dihydrochloride
Overview
Description
Methyl 1-acetylpiperazine-2-carboxylate dihydrochloride is a chemical compound with the CAS Number: 2402828-92-4 . It has a molecular weight of 259.13 . The IUPAC name for this compound is methyl 1-acetylpiperazine-2-carboxylate dihydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H14N2O3.2ClH/c1-6(11)10-4-3-9-5-7(10)8(12)13-2;;/h7,9H,3-5H2,1-2H3;2*1H . This code provides a specific string of characters that represent the molecular structure of the compound.It is stored at room temperature . The country of origin is UA and it is shipped at normal temperature .
Scientific Research Applications
Comprehensive Analysis of Methyl 1-Acetylpiperazine-2-Carboxylate Dihydrochloride Applications
Methyl 1-acetylpiperazine-2-carboxylate dihydrochloride is a chemical compound with potential applications in various scientific research fields. Below is a detailed analysis of its unique applications, each presented in a separate section.
Synthesis of Piperazine Derivatives: Piperazine derivatives are crucial in pharmaceuticals due to their biological activity. Methyl 1-acetylpiperazine-2-carboxylate dihydrochloride serves as a starting material for synthesizing a wide range of piperazine derivatives . These derivatives are key components in drugs like trimetazidine and ranolazine, which have applications ranging from cardiovascular therapy to antipsychotic medications .
C–H Functionalization in Medicinal Chemistry: The compound plays a significant role in the C–H functionalization of piperazines, which is a pivotal step in drug discovery. This process allows for the introduction of functional groups into the piperazine ring, expanding the structural diversity and pharmacological potential of piperazine-based drugs .
Development of Antiviral Agents: Due to the structural flexibility and functionalizability of piperazine derivatives, methyl 1-acetylpiperazine-2-carboxylate dihydrochloride can be used to develop novel antiviral agents. Its derivatives have shown efficacy in inhibiting viral replication in various studies .
Creation of Cardiovascular Drugs: The compound’s derivatives are employed in creating cardiovascular drugs due to their vasodilatory and cardioprotective properties. They are involved in the synthesis of drugs that manage conditions like angina pectoris and myocardial ischemia .
Anticancer Research: In anticancer research, methyl 1-acetylpiperazine-2-carboxylate dihydrochloride derivatives are explored for their potential to inhibit cancer cell growth. They are used to synthesize compounds that target specific pathways involved in cancer progression .
Neuropharmacology: The neuropharmacological applications of this compound are significant. Its derivatives are found in medications treating neurological disorders such as schizophrenia, depression, and anxiety, owing to their ability to modulate neurotransmitter systems .
Photocatalytic Synthesis: This compound is also utilized in photocatalytic synthesis, a method that employs light to catalyze chemical reactions. It is particularly useful in creating complex organic compounds with high precision and efficiency .
Solid-Phase Synthesis Techniques: In solid-phase synthesis, methyl 1-acetylpiperazine-2-carboxylate dihydrochloride is used to generate diverse libraries of piperazine compounds. This technique is beneficial for high-throughput screening in drug discovery processes .
Safety and Hazards
The safety information for this compound includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . The precautionary statements include recommendations for handling and storage, such as avoiding breathing dust/fume/gas/mist/vapors/spray and storing in a well-ventilated place .
Future Directions
Piperazine is often found in drugs or bioactive molecules . Its widespread presence is due to its different possible roles depending on the position in the molecule and the therapeutic class . The chemical reactivity of piperazine-based synthons, which facilitate its insertion into the molecule, also contributes to its widespread use . Therefore, it is likely that research into piperazine derivatives, including methyl 1-acetylpiperazine-2-carboxylate dihydrochloride, will continue to be a significant area of interest in the future.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-acetylpiperazine-2-carboxylate dihydrochloride involves the reaction of 1-acetylpiperazine-2-carboxylic acid with methanol and hydrochloric acid to form methyl 1-acetylpiperazine-2-carboxylate, which is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1-acetylpiperazine-2-carboxylic acid", "methanol", "hydrochloric acid" ], "Reaction": [ "Step 1: 1-acetylpiperazine-2-carboxylic acid is dissolved in methanol.", "Step 2: Hydrochloric acid is added to the solution and the mixture is stirred at room temperature for several hours.", "Step 3: The solvent is removed under reduced pressure to obtain methyl 1-acetylpiperazine-2-carboxylate as a white solid.", "Step 4: Methyl 1-acetylpiperazine-2-carboxylate is dissolved in hydrochloric acid.", "Step 5: The solution is stirred at room temperature for several hours to form the dihydrochloride salt of methyl 1-acetylpiperazine-2-carboxylate.", "Step 6: The dihydrochloride salt is filtered and washed with cold diethyl ether to obtain the final product as a white solid." ] } | |
CAS RN |
2402828-92-4 |
Product Name |
methyl 1-acetylpiperazine-2-carboxylate dihydrochloride |
Molecular Formula |
C8H16Cl2N2O3 |
Molecular Weight |
259.1 |
Purity |
95 |
Origin of Product |
United States |
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